Cas no 1149388-51-1 (Methyl 4-cyano-2-fluoro-5-nitrobenzoate)

• Product Name: Methyl 4-cyano-2-fluoro-5-nitrobenzoate
• CAS No: 1149388-51-1
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• MDL: MFCD26390065
• CID: 2094634
• Update Time: 2025-04-21

Methyl 4-cyano-2-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-fluoro-5-nitrobenzoate
• AK157090
• BWXKIOJKNHOIID-UHFFFAOYSA-N
• ST2407248
• AX8291255
• 4-Cyano-2-fluoro-5-nitro-benzoic acid methyl ester
• Benzoic acid, 4-cyano-2-fluoro-5-nitro-, methyl ester

• MDL： MFCD26390065
• Inchi： 1S/C9H5FN2O4/c1-16-9(13)6-3-8(12(14)15)5(4-11)2-7(6)10/h2-3H,1H3
• InChI Key： BWXKIOJKNHOIID-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Topological Polar Surface Area: 95.9

Methyl 4-cyano-2-fluoro-5-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature